Cas no 681808-76-4 (1-chlorocyclopropane-1-sulfonamide)

1-Chlorocyclopropane-1-sulfonamide is a specialized organosulfur compound featuring a cyclopropane ring substituted with a chlorosulfonamide functional group. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of sulfonamide-based pharmaceuticals and agrochemicals. The presence of both the reactive chloro and sulfonamide groups allows for versatile derivatization, enabling the introduction of cyclopropane motifs into target molecules. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships due to its constrained ring geometry and potential bioisosteric properties. Its stability under standard handling conditions further enhances its utility in multi-step synthetic routes.

1-chlorocyclopropane-1-sulfonamide structure

681808-76-4 structure

Product Name:1-chlorocyclopropane-1-sulfonamide

CAS No:681808-76-4

MF:C₃H₆ClNO₂S

MW:155.603238582611

MDL:MFCD28128793

CID:969375

PubChem ID:21889851

Update Time:2025-06-08

1-chlorocyclopropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-CHLOROCYCLOPROPANE-1-SULFONAMIDE
- 1-chloroCyclopropanesulfonamide
- 1-chlorocyclopropane-1-sulfonamide
- MDL： MFCD28128793
- Inchi： 1S/C3H6ClNO2S/c4-3(1-2-3)8(5,6)7/h1-2H2,(H2,5,6,7)
- InChI Key： VNEALRALYVKRHG-UHFFFAOYSA-N
- SMILES： ClC1(CC1)S(N)(=O)=O

1-chlorocyclopropane-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM463983-250mg	Cyclopropanesulfonamide, 1-chloro- (9CI)	681808-76-4	95%+	250mg	$457	2023-02-17
Chemenu	CM463983-500mg	Cyclopropanesulfonamide, 1-chloro- (9CI)	681808-76-4	95%+	500mg	$703	2023-02-17
Chemenu	CM463983-1g	Cyclopropanesulfonamide, 1-chloro- (9CI)	681808-76-4	95%+	1g	$894	2023-02-17
abcr	AB490526-250 mg	1-Chlorocyclopropane-1-sulfonamide; .	681808-76-4		250mg	€592.00	2023-06-15
abcr	AB490526-1 g	1-Chlorocyclopropane-1-sulfonamide; .	681808-76-4		1g	€1126.00	2023-06-15
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB01299-1g	1-chlorocyclopropane-1-sulfonamide	681808-76-4	95%	1g	$1500	2023-09-07
TRC	C611188-2.5mg	1-chlorocyclopropane-1-sulfonamide	681808-76-4		2.5mg	$ 50.00	2022-06-06
TRC	C611188-5mg	1-chlorocyclopropane-1-sulfonamide	681808-76-4		5mg	$ 70.00	2022-06-06
TRC	C611188-25mg	1-chlorocyclopropane-1-sulfonamide	681808-76-4		25mg	$ 275.00	2022-06-06
Enamine	EN300-309024-0.05g	1-chlorocyclopropane-1-sulfonamide	681808-76-4	95.0%	0.05g	$172.0	2025-03-19